2-ethyl-1-(piperidin-3-yl)-1H-1,3-benzodiazole dihydrochloride

• IUPAC Name: 2-ethyl-1-piperidin-3-ylbenzimidazole;dihydrochloride
• InChI: InChI=1S/C14H19N3.2ClH/c1-2-14-16-12-7-3-4-8-13(12)17(14)11-6-5-9-15-10-11;;/h3-4,7-8,11,15H,2,5-6,9-10H2,1H3;2*1H
• InChI Key: CIMZYJMTZPLALP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=CC=CC=C2N1C3CCCNC3.Cl.Cl
• Molecular Formula: C14H21Cl2N3
• Molecular Weight: 302.2 g/mol
• CAS No.: 1803580-78-0

Description

“2-ethyl-1-(piperidin-3-yl)-1H-1,3-benzodiazole dihydrochloride” is a chemical compound with the molecular formula C14H19N3. Piperidines, which this compound is a derivative of, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound includes a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 229.32. More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

Biological Properties and Antimicrobial Activity : The synthesis of novel compounds with antimicrobial properties is a critical area of research. For instance, the synthesis of ethyl 2-(piperidin-1-yl)benzo[d]thiazole-6-carboxylate and its subsequent transformation into 2-(piperidin-1-yl)benzo[d]thiazole-6-carboxylic acid, as well as the creation of hydrazide derivatives with potent antimicrobial activity, represent significant advancements. These studies not only demonstrate the chemical versatility of piperidine substituted benzothiazole derivatives but also their potential in developing new antimicrobial agents with varying activities against bacteria and fungi (Shafi et al., 2021).

Antimicrobial and Antifungal Studies : The creation of pyridine derivatives with significant antimicrobial and antifungal activities further emphasizes the importance of benzothiazole and piperidine structures in medicinal chemistry. These compounds have been shown to exhibit variable and modest activity against several bacterial and fungal strains, indicating their potential as leads for further optimization in the quest for new therapeutic agents (Patel et al., 2011).

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that future research may focus on improving these methods.